Cas no 355832-04-1 (9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine)

• Product Name: 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine
• CAS No: 355832-04-1
• MF: C₂₁H₁₉N
• MW: 285.382265329361
• MDL: MFCD20040462
• CID: 840963
• PubChem ID: 253660495
• Update Time: 2025-10-31

9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine
• 2-Anilino-9,9-dimethylfluorene
• X0023
• 2-(Phenylamino)-9,9-dimethylfluorene

• MDL： MFCD20040462
• Inchi： 1S/C21H19N/c1-21(2)19-11-7-6-10-17(19)18-13-12-16(14-20(18)21)22-15-8-4-3-5-9-15/h3-14,22H,1-2H3
• InChI Key： RFTRFDMRINNTSI-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 285.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.128
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 448.7℃ at 760 mmHg
• PSA: 12.03000
• LogP: 5.80950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine

9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine: A Comprehensive Overview

9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine, also known by its CAS number 355832-04-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of fluorene derivatives, which have garnered substantial attention due to their unique electronic properties and structural versatility. The molecule consists of a fluorene core with two methyl groups at the 9-position and an N-phenyl group at the 2-position, making it a valuable compound for both academic research and industrial applications.

The synthesis of 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. The compound's structure allows for extensive functionalization, making it a versatile building block in organic synthesis.

One of the most notable applications of this compound is in the field of optoelectronics. The fluorene core is known for its excellent electron transport properties and high fluorescence quantum yield. Recent studies have demonstrated that 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine can be used as a host material in organic light-emitting diodes (OLEDs), significantly improving device efficiency and stability. Researchers have reported that the introduction of methyl groups enhances the thermal stability of the material while maintaining its electronic properties.

In addition to its role in optoelectronics, this compound has found applications in drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in the development of targeted drug delivery vehicles. A study published in 2023 highlighted that 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine-based complexes exhibit enhanced biocompatibility and drug loading capacity compared to traditional carriers.

The chemical stability and reactivity of this compound make it an ideal candidate for use in polymer chemistry. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical and thermal properties. For instance, a 2023 paper described the synthesis of a novel polymer using this compound as a monomer unit, resulting in materials with improved flexibility and heat resistance.

From an environmental perspective, the synthesis and application of 9,9-Dimethyl-N-phenyl-9H-fluoren-2-amine are being optimized to reduce ecological impact. Green chemistry approaches are increasingly being adopted to minimize waste and energy consumption during its production. For example, solvent-free reaction conditions have been successfully implemented in some synthesis protocols.

In conclusion, CAS No 355832-04-1, or 9,9-Dimethyl-N-phenylfluo ren -2-amine, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications for this remarkable compound.